4-Fluoro-3-hydroxybutanenitrile
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Description
4-Fluoro-3-hydroxybutanenitrile (C₄H₆FNO) is an organofluorine compound characterized by a nitrile group (-CN), a hydroxyl group (-OH), and a fluorine atom positioned on a four-carbon chain. This structure confers unique physicochemical properties, including polarity, hydrogen-bonding capability, and metabolic stability. The fluorine atom, as an electron-withdrawing group, enhances the acidity of the adjacent hydroxyl group, while the nitrile moiety contributes to reactivity in nucleophilic additions or cyclization reactions.
Properties
Molecular Formula |
C4H6FNO |
|---|---|
Molecular Weight |
103.09 g/mol |
IUPAC Name |
4-fluoro-3-hydroxybutanenitrile |
InChI |
InChI=1S/C4H6FNO/c5-3-4(7)1-2-6/h4,7H,1,3H2 |
InChI Key |
SSLJCTIHTDMEDU-UHFFFAOYSA-N |
Canonical SMILES |
C(C#N)C(CF)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Fluoro-3-hydroxybutanenitrile can be achieved through several methods. One common approach involves the fluorination of 3-hydroxybutanenitrile using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction typically requires an inert atmosphere and low temperatures to prevent side reactions and decomposition of the product.
Industrial Production Methods
In an industrial setting, the production of 4-Fluoro-3-hydroxybutanenitrile may involve the use of continuous flow reactors to ensure precise control over reaction parameters. This method allows for the efficient production of the compound on a larger scale while maintaining high purity and yield.
Chemical Reactions Analysis
Types of Reactions
4-Fluoro-3-hydroxybutanenitrile undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 4-fluorobutanenitrile.
Reduction: The nitrile group can be reduced to form the corresponding amine, 4-fluoro-3-hydroxybutylamine.
Substitution: The fluorine atom can be substituted with other nucleophiles, such as halides or alkoxides, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.
Substitution: Nucleophilic substitution reactions often require the use of strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).
Major Products Formed
Oxidation: 4-Fluorobutanenitrile
Reduction: 4-Fluoro-3-hydroxybutylamine
Substitution: Various substituted derivatives depending on the nucleophile used
Scientific Research Applications
4-Fluoro-3-hydroxybutanenitrile has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex fluorinated organic compounds.
Biology: The compound is used in the study of enzyme-catalyzed reactions involving fluorinated substrates.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-hydroxybutanenitrile depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to changes in biochemical pathways. The presence of the fluorine atom can enhance the compound’s stability and bioavailability, making it a valuable tool in drug design and development.
Comparison with Similar Compounds
Table 1: Key Compounds and Substituent Effects
Key Observations:
Fluorine Positioning: The electron-withdrawing effect of fluorine in 4-Fluoro-3-hydroxybutanenitrile lowers the pKa of the hydroxyl group compared to non-fluorinated analogs (e.g., 3-hydroxybutanenitrile), enhancing its hydrogen-bonding capacity and solubility .
Nitrile Reactivity : Unlike esters or carboxylic acids (e.g., Fluoro-4-biphenylyl-3-hydroxybutyric acid), the nitrile group enables participation in click chemistry or bioorthogonal reactions, expanding synthetic utility .
Biological Activity : The trifluoro and pyridyl groups in 3-(6-Chloro-3-pyridyl)-4,4,4-trifluoro-3-hydroxybutanenitrile improve insecticidal activity, suggesting that similar modifications in 4-Fluoro-3-hydroxybutanenitrile could enhance agrochemical performance .
Substituent Position and Steric Effects
Table 2: Positional Isomer Comparisons
| Compound Name | Substituent Positions | Key Differences |
|---|---|---|
| 4-Fluoro-3-hydroxybutanenitrile | F at C4, -OH at C3 | Balanced steric bulk and electronic effects |
| 3-Fluoro-4-hydroxybutanenitrile | F at C3, -OH at C4 | Altered hydrogen-bonding network; potential for intramolecular interactions |
| 4-Fluoro-2-hydroxybutanenitrile | F at C4, -OH at C2 | Increased steric hindrance near nitrile group |
Key Observations:
- Hydroxyl Group Position : Moving the -OH group from C3 to C4 (as in 3-Fluoro-4-hydroxybutanenitrile) may reduce intramolecular hydrogen bonding with the nitrile, affecting solubility and stability .
- Steric Effects : A C2-hydroxy substituent (4-Fluoro-2-hydroxybutanenitrile) could hinder nucleophilic attacks on the nitrile, slowing reactivity in synthetic applications .
Pharmacological and Industrial Relevance
- Enzyme Inhibition : The methanesulfonyl group in 4,4-Difluoro-2-methanesulfonyl-3-oxobutanenitrile demonstrates high affinity for target enzymes, suggesting that sulfonyl or oxo modifications in 4-Fluoro-3-hydroxybutanenitrile could enhance bioactivity .
- Material Science : Fluorinated nitriles like 4-Fluoro-3-hydroxybutanenitrile may serve as precursors for fluoropolymers or liquid crystals, leveraging their polarity and thermal stability .
Biological Activity
4-Fluoro-3-hydroxybutanenitrile, a fluorinated compound, has garnered attention for its potential biological activities. This article explores its synthesis, pharmacological properties, and biological evaluations based on recent studies.
Synthesis
The synthesis of 4-Fluoro-3-hydroxybutanenitrile typically involves the introduction of a fluorine atom at the para position of a hydroxyl group on a butyronitrile backbone. Various synthetic pathways have been explored to optimize yield and purity, often employing methods such as nucleophilic substitution and condensation reactions.
Antiviral Properties
One notable study evaluated compounds related to 4-Fluoro-3-hydroxybutanenitrile for their antiviral activity against several viruses, including HSV and HIV. The synthesized compounds demonstrated varying degrees of efficacy, indicating that structural modifications could enhance antiviral properties. For example, derivatives with increased lipophilicity showed improved cell membrane permeability, which is crucial for antiviral activity .
Antitubercular Activity
In another investigation, related compounds were tested for their antitubercular activity. The Minimum Inhibitory Concentration (MIC) values were determined against Mycobacterium tuberculosis strains. The results indicated that certain derivatives exhibited significant activity, with some compounds showing MIC values as low as 0.08 µM, suggesting that modifications to the core structure can lead to enhanced biological effects .
Case Study 1: Antiviral Evaluation
A study synthesized a series of fluorinated analogs and tested them against HSV and HIV. The results highlighted that 4-Fluoro-3-hydroxybutanenitrile and its derivatives had promising antiviral effects, particularly when modified to improve solubility and bioavailability. The study emphasized the importance of structural features in determining biological activity .
Case Study 2: Antitubercular Activity
Another research effort focused on the antitubercular properties of fluorinated compounds. The study found that certain derivatives of 4-Fluoro-3-hydroxybutanenitrile had MIC values comparable to established antitubercular agents like Rifampicin. This suggests potential for development as new therapeutic agents against resistant strains of tuberculosis .
Data Tables
The following table summarizes the biological activity findings from various studies involving 4-Fluoro-3-hydroxybutanenitrile and its derivatives:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
